Cas no 70005-31-1 ((1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine)

(1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine structure
70005-31-1 structure
Product Name:(1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine
CAS No:70005-31-1
MF:C10H18ClN
MW:187.709621906281
CID:1019305
Update Time:2023-08-02

(1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine Chemical and Physical Properties

Names and Identifiers

    • 2H-Quinolizine,1-(chloromethyl)octahydro-,trans-(9CI)
    • (1R,9Ar)-1-(chloromethyl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine
    • Inchi: 1S/C10H18ClN/c11-8-9-4-3-7-12-6-2-1-5-10(9)12/h9-10H,1-8H2/t9-,10+/m0/s1
    • InChI Key: IBXKSXHUBMYDFR-VHSXEESVSA-N
    • SMILES: ClC[C@@H]1CCCN2CCCC[C@@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • XLogP3: 2.5
  • Topological Polar Surface Area: 3.2
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